Cas no 1537513-53-3 (Sodium (4-nitrophenyl)methanesulfinate)

• Product Name: Sodium (4-nitrophenyl)methanesulfinate
• CAS No: 1537513-53-3
• MF: C₇H₆NNaO₄S
• MW: 223.181611537933
• CID: 6281009
• PubChem ID: 114287135
• Update Time: 2024-01-12

Sodium (4-nitrophenyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• SODIUM (4-NITROPHENYL)METHANESULFINATE
• EN300-722427
• SODIUM(4-NITROPHENYL)METHANESULFINATE
• 1537513-53-3
• Sodium (4-nitrophenyl)methanesulfinate

• Inchi： 1S/C7H7NO4S.Na/c9-8(10)7-3-1-6(2-4-7)5-13(11)12;/h1-4H,5H2,(H,11,12);/q;+1/p-1
• InChI Key： XCRZALWXBCQRRC-UHFFFAOYSA-M
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 222.99152313g/mol
• Monoisotopic Mass: 222.99152313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų